Cas no 2734448-21-4 (5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid)

5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid is a specialized organic compound known for its unique 1H-pyrazole-4-carboxylic acid core. It exhibits potent chemical properties, making it a valuable intermediate for various pharmaceutical and agrochemical applications. The presence of the 2-phenylethenyl group introduces a flexible phenyl system, enhancing its potential reactivity and bioactivity. This compound is highly sought after for its versatile synthetic utility and potential for drug discovery.
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid structure
2734448-21-4 structure
Product Name:5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
CAS No:2734448-21-4
MF:C12H10N2O2
MW:214.220002651215
CID:6545570
PubChem ID:165974866
Update Time:2025-06-20

5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
    • 2734448-21-4
    • EN300-1860620
    • Inchi: 1S/C12H10N2O2/c15-12(16)10-8-13-14-11(10)7-6-9-4-2-1-3-5-9/h1-8H,(H,13,14)(H,15,16)/b7-6+
    • InChI Key: ASYQSTGYUBIAHS-VOTSOKGWSA-N
    • SMILES: OC(C1C=NNC=1/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 214.074227566g/mol
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66Ų

5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1860620-0.05g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
0.05g
$1068.0 2023-09-18
Enamine
EN300-1860620-0.1g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
0.1g
$1119.0 2023-09-18
Enamine
EN300-1860620-0.25g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
0.25g
$1170.0 2023-09-18
Enamine
EN300-1860620-0.5g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
0.5g
$1221.0 2023-09-18
Enamine
EN300-1860620-1.0g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
1g
$986.0 2023-05-23
Enamine
EN300-1860620-2.5g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
2.5g
$2492.0 2023-09-18
Enamine
EN300-1860620-5.0g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
5g
$2858.0 2023-05-23
Enamine
EN300-1860620-10.0g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
10g
$4236.0 2023-05-23
Enamine
EN300-1860620-1g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
1g
$1272.0 2023-09-18
Enamine
EN300-1860620-5g
5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid
2734448-21-4
5g
$3687.0 2023-09-18

Additional information on 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2734448-21-4)

5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2734448-21-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural motif of this compound features a fused pyrazole ring connected to a phenylacrylate moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid structure presents a unique combination of aromatic and heterocyclic functionalities, which are highly valued in the design of bioactive molecules. The presence of the phenylethenyl group introduces conformational flexibility and potential interactions with biological targets, while the carboxylic acid moiety at the 4-position provides a site for further derivatization, such as esterification or amidation, to enhance solubility or target specificity.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid derivative has been explored as a potential lead compound in several pharmacological studies. For instance, research has highlighted its inhibitory activity against certain enzymes implicated in inflammatory pathways, suggesting its potential as a precursor for novel anti-inflammatory agents.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical exploration. By modifying different functional groups within the molecule, researchers can fine-tune its pharmacokinetic properties and binding affinity to biological targets. This adaptability has made 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid a valuable intermediate in synthetic chemistry, particularly in the development of targeted therapies.

The synthesis of 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors such as 2-vinylphenol and hydrazine hydrate. The introduction of the pyrazole ring is often achieved through condensation reactions, followed by functionalization at the 4-position with a carboxylic acid group. These synthetic pathways have been optimized to ensure high yield and purity, making the compound accessible for further biological testing.

Recent advancements in computational chemistry have also contributed to the study of 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid by enabling virtual screening and molecular docking simulations. These techniques allow researchers to predict binding interactions with potential targets, such as protein kinases or transcription factors, thereby accelerating the drug discovery process. The integration of experimental data with computational models has provided deeper insights into the structural requirements for biological activity.

In clinical research settings, derivatives of 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid have been evaluated for their therapeutic potential. Preliminary studies have demonstrated promising results in preclinical models, particularly in terms of modulating immune responses and reducing inflammation. These findings have spurred further investigation into optimizing dosage regimens and exploring combination therapies that leverage the compound's multifaceted biological effects.

The role of 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid in medicinal chemistry extends beyond its direct pharmacological applications. Its unique structural features make it an excellent scaffold for generating libraries of compounds with diverse biological profiles. High-throughput screening (HTS) campaigns have utilized this molecule as a starting point to identify novel bioactive entities that could lead to breakthrough treatments for various diseases.

Future directions in the study of 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid may include exploring its role in precision medicine, where individual patient characteristics are taken into account to tailor therapeutic strategies. Additionally, investigating its potential as an adjuvant in vaccine formulations could open new avenues for immunotherapy development. The compound's versatility ensures that it will remain a cornerstone in pharmaceutical research for years to come.

The chemical community continues to be intrigued by the possibilities offered by 5-(2-phenylethenyl)-1H-pyrazole-4-carboxylic acid, driven by its rich structural framework and proven utility in drug discovery. As synthetic methodologies evolve and our understanding of biological systems deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd